Cas no 14244-62-3 (Zincate(2-),tetrakis(cyano-kC)-,potassium (1:2), (T-4)-)

• Product Name: Zincate(2-),tetrakis(cyano-kC)-,potassium (1:2), (T-4)-
• CAS No: 14244-62-3
• MF: C₄K₂N₄Zn
• MW: 247.675197601318
• MDL: MFCD00049666
• CID: 148790
• Update Time: 2025-07-19

Zincate(2-),tetrakis(cyano-kC)-,potassium (1:2), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zincate(2-),tetrakis(cyano-kC)-,potassium (1:2), (T-4)-
• dipotassium,zinc,tetracyanide
• ZINC POTASSIUM CYANIDE,PURIFIED
• Dipotassium tetracyanozincate
• Dipotassium tetracyanozincate(2-)
• Dipotassium tetrakis(cyano-C)zincate(2-)
• EINECS 238-121-8
• Potassium tetracyanozincate
• Tetracyanozincate(2-) dipotassium
• Zinc potassium cyanide
• Zincate(2-),tetracyano-,dipotassium
• Zincate(2-),tetrakis(cyano-kappaC)-,dipotassium,(T-4)
• POTASSIUM ZINC CYANIDE
• CYANIDE STANDARD SOLUTION
• BQNXRYOAGXEBSH-UHFFFAOYSA-N
• Potassiumtetracyanozincate(II)
• dipotassium,(beta-4)-zincate(2-tetrakis(cyano-c)-
• dipotassium,(t-4)-zincate(2-tetrakis(cyano-c)-
• dipotassiumtetracyanozincate
• dipotassiumtetracyanozincate(2-)
• tetracyano-zincate(2-dipotassium
• tetracyanozincate(2-)dipotassium

• MDL： MFCD00049666
• Inchi： 1S/4CN.2K.Zn/c4*1-2;;;/q;;;;2*+1;-2
• InChI Key： PZMTWESJJGZLNJ-UHFFFAOYSA-N
• SMILES： [Zn-2](C#N)(C#N)(C#N)C#N.[K+].[K+]

Computed Properties

• Exact Mass: 245.86900
• Monoisotopic Mass: 245.868856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 76.5
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2

Experimental Properties

• Boiling Point: 25.7°Cat760mmHg
• Flash Point: °C
• Solubility: 极易溶于H2O
• PSA: 95.16000
• LogP: 0.06462
• Solubility: very soluble H2O [MER06]

Zincate(2-),tetrakis(cyano-kC)-,potassium (1:2), (T-4)- Security Information

• Hazardous Material transportation number：UN 2810
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal organides Alkali metal nitrides

Additional information on Zincate(2-),tetrakis(cyano-kC)-,potassium (1:2), (T-4)-

Comprehensive Analysis of Potassium Tetracyanozincate(II) (CAS No. 14244-62-3) and Its Applications

Potassium Tetracyanozincate(II), with the CAS No. 14244-62-3, is a coordination compound with the chemical formula K₂[Zn(CN)₄]. This inorganic compound is widely recognized for its unique structural and chemical properties, making it valuable in various industrial and research applications. The systematic name, Zincate(2-), tetrakis(cyano-kC)-, potassium (1:2), (T-4)-, reflects its tetrahedral coordination geometry, where the zinc ion is surrounded by four cyanide ligands.

In recent years, the demand for potassium tetracyanozincate has surged due to its role in electroplating, catalysis, and material science. Researchers and engineers are particularly interested in its ability to form stable complexes, which are crucial for advanced manufacturing processes. The compound's tetracyanozincate anion is a key feature, enabling its use in niche applications such as sensors and conductive materials.

One of the most frequently asked questions about CAS No. 14244-62-3 is its safety profile and environmental impact. While the compound contains cyanide groups, modern handling protocols ensure its safe use in controlled environments. Industries are increasingly adopting green chemistry principles to minimize risks, aligning with global sustainability trends. This focus on eco-friendly practices has made potassium tetracyanozincate(II) a subject of interest in circular economy discussions.

The compound's relevance extends to cutting-edge technologies like nanomaterials and energy storage systems. For instance, its derivatives are being explored for use in next-generation batteries, where their high stability and conductivity could enhance performance. This aligns with the growing search trends around "advanced battery materials" and "sustainable energy solutions," highlighting the compound's potential in future innovations.

From a synthetic perspective, K₂[Zn(CN)₄] is often prepared through the reaction of zinc salts with potassium cyanide under controlled conditions. Its crystalline structure has been extensively studied using X-ray diffraction, revealing insights into its bonding and reactivity. Such studies are critical for optimizing its applications in coordination chemistry and molecular engineering.

In summary, potassium tetracyanozincate(II) (CAS No. 14244-62-3) is a versatile compound with significant industrial and scientific value. Its unique properties, combined with evolving applications in sustainable technologies, ensure its continued relevance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of today's most pressing technological challenges.